3-amino-N-(2-methyl-5-nitrophenyl)-4,6-diphenylthieno[2,3-b]pyridine-2-carboxamide

Specification

• Molecular Formula: C27H20N4O3S
• Molecular Weight: 480.5 g/mol
• IUPAC Name: 3-amino-N-(2-methyl-5-nitrophenyl)-4,6-diphenylthieno[2,3-b]pyridine-2-carboxamide
• Standard InChI: InChI=1S/C27H20N4O3S/c1-16-12-13-19(31(33)34)14-21(16)29-26(32)25-24(28)23-20(17-8-4-2-5-9-17)15-22(30-27(23)35-25)18-10-6-3-7-11-18/h2-15H,28H2,1H3,(H,29,32)
• Standard InChI Key: VDUMSRLVHGIOAQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)[N+](=O)[O-])NC(=O)C2=C(C3=C(S2)N=C(C=C3C4=CC=CC=C4)C5=CC=CC=C5)N

Introduction

3-amino-N-(2-methyl-5-nitrophenyl)-4,6-diphenylthieno[2,3-b]pyridine-2-carboxamide is a complex organic compound belonging to the class of thienopyridine derivatives. This compound has garnered significant attention in pharmaceutical research due to its potential therapeutic applications, particularly in treating viral infections and cancer. The compound's structure features a thieno[2,3-b]pyridine core, which is known for its biological activity.

Synthesis Methods

The synthesis of 3-amino-N-(2-methyl-5-nitrophenyl)-4,6-diphenylthieno[2,3-b]pyridine-2-carboxamide can be accomplished through several multi-step organic chemistry methods. These methods often involve monitoring the reaction progress using techniques such as thin-layer chromatography (TLC) and characterizing the final products through NMR spectroscopy and mass spectrometry (MS).

Synthesis Steps Overview

• Starting Materials: Typically involve commercially available reagents.

• Reaction Conditions: Careful optimization of temperature, solvent, and catalysts is required.

• Purification: TLC and recrystallization are commonly used.

Biological Activity and Potential Applications

Research indicates that compounds within this class may inhibit specific enzymes or modulate receptor activity, leading to therapeutic effects against viral infections or cancer cell proliferation. Detailed mechanistic studies are often conducted using biochemical assays to understand how these compounds interact with biological targets.

Potential Therapeutic Applications

• Antiviral Activity: Potential for inhibiting viral replication.

• Anticancer Activity: May inhibit cancer cell proliferation by targeting specific enzymes or receptors.